Cas no 1214350-86-3 (1-Chloro-3-(Difluoromethoxy)benzene)

• Product Name: 1-Chloro-3-(Difluoromethoxy)benzene
• CAS No: 1214350-86-3
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 3162531
• PubChem ID: 22163532
• Update Time: 2025-11-01

1-Chloro-3-(Difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(Difluoromethoxy)benzene
• SCHEMBL6299188
• F19087
• QOQNKRKFHRLJOA-UHFFFAOYSA-N
• 1214350-86-3
• 3-(Difluoromethoxy)chlorobenzene
• CS-0457078
• AKOS014093518

• Inchi： 1S/C7H5ClF2O/c8-5-2-1-3-6(4-5)11-7(9)10/h1-4,7H
• InChI Key： QOQNKRKFHRLJOA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(F)F

Computed Properties

• Exact Mass: 178
• Monoisotopic Mass: 178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2A^2

Additional information on 1-Chloro-3-(Difluoromethoxy)benzene

1-Chloro-3-(Difluoromethoxy)benzene: A Versatile Compound with Broad Applications in Pharmaceutical and Material Sciences

1-Chloro-3-(Difluoromethoxy)benzene, with the chemical formula C₈H₆ClF₂O, represents a significant compound in the field of organic chemistry. Its unique molecular structure, characterized by the presence of a chloro group at the 1-position and a difluoromethoxy substituent at the 3-position, makes it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials. The compound is registered under the CAS No. 1214350-86-3, which serves as a critical identifier for its chemical properties and regulatory compliance in research and industrial contexts.

1-Chloro-3-(Difluoromethoxy)benzene is a member of the benzene derivatives family, featuring a six-membered aromatic ring with specific functional groups. The chloro substituent introduces electron-withdrawing effects, while the difluoromethoxy group contributes to the molecule's stability and reactivity. These characteristics are essential in tailoring the compound's properties for applications in drug development and material science. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules with enhanced pharmacological profiles.

The 1-Chloro-3-(Dif, the 1-Chloro-3-(Difluoromethoxy)benzene has been extensively explored in the context of drug discovery. Researchers have demonstrated its utility as a precursor in the synthesis of heterocyclic compounds, which are commonly found in pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 1-Chloro-3-(Difluoromethoxy)benzene as a key intermediate in the development of novel anti-inflammatory drugs targeting the COX-2 pathway. This application underscores its importance in the design of selective therapeutics with reduced side effects.

Moreover, the 1-Chloro-3-(Difluoromethoxy)benzene has shown promising potential in the field of organic electronics. A 2024 paper in Advanced Materials highlighted its role as a dopant in organic semiconductors, where its chloro and difluoromethoxy substituents enhance charge transport properties. This application opens new avenues for its use in flexible electronics and optoelectronic devices, aligning with the growing demand for high-performance materials in technology sectors.

The 1-Chloro-3-(Difluoromethoxy)benzene is also being investigated for its environmental impact and sustainability in chemical processes. Recent research emphasizes the importance of green chemistry principles in the synthesis and utilization of such compounds. A 2023 study in Green Chemistry proposed a catalytic route to synthesize 1-Chloro-3-(Difluoromethoxy)benzene with reduced energy consumption and waste generation, reflecting the industry's shift toward eco-friendly practices.

From a synthetic perspective, the 1-Chloro-3-(Difluoromethoxy)benzene can be prepared through various methodologies, including electrophilic substitution reactions and nucleophilic aromatic substitution. The chloro group's reactivity allows for selective functionalization, making it a versatile platform for further chemical modifications. This synthetic flexibility is crucial for tailoring the compound to meet specific application requirements in pharmaceutical and material sciences.

Additionally, the 1-Chloro-3-(Difluoromethoxy)benzene has been studied for its potential in the development of smart materials. A 2024 review in Materials Today discussed its use in stimuli-responsive polymers, where the difluoromethoxy group enables controlled molecular behavior in response to external stimuli such as temperature or pH. This property is particularly valuable in biomedical applications, including drug delivery systems and tissue engineering.

The 1-Chloro-3-(Difluoromethoxy)benzene is also being explored for its role in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in catalysis and gas storage. A 2023 study in Chemistry of Materials demonstrated that the 1-Chloro-3-(Difluoromethoxy)benzene can act as a ligand in the formation of MOFs with exceptional surface areas and tunable pore sizes. This application highlights its potential in addressing challenges in energy storage and environmental remediation.

Despite its promising applications, the 1-Chloro-3-(Difluoromethoxy)benzene is not without challenges. The presence of halogen atoms may affect its biocompatibility, necessitating careful evaluation in pharmaceutical contexts. Ongoing research aims to optimize its properties through structural modifications, ensuring its safety and efficacy in therapeutic applications. This focus on safety is critical for the compound's acceptance in clinical settings and regulatory frameworks.

In conclusion, the 1-Chloro-3-(Difluoromethoxy)benzene is a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure and functional groups enable a wide range of applications, from pharmaceuticals to advanced materials. As research continues to uncover its potential, the compound is poised to play a pivotal role in the development of innovative solutions for health and technology. The ongoing exploration of its properties and applications underscores its importance in the evolving landscape of chemical sciences.

1-Chloro-3-(Difluoromethoxy)benzene represents a cornerstone in the synthesis of complex molecules, with its chloro and difluoromethoxy substituents offering unique opportunities for functionalization. Its role in pharmaceutical and material sciences highlights the importance of such compounds in addressing contemporary challenges in medicine and technology. As research advances, the 1-Chloro-3-(Difluoromethoxy)benzene is expected to remain a key player in the development of novel therapeutics and sustainable materials, further cementing its significance in the chemical sciences.

1-Chloro-3-(Difluoromethoxy)benzene is a compound that bridges the gap between organic chemistry and applied sciences, offering a versatile platform for innovation. Its synthesis and application continue to be areas of active research, driven by the need for efficient and sustainable chemical processes. The compound's potential in diverse fields underscores its importance as a critical component in the advancement of science and technology. As such, the 1-Chloro-3-(Difluoromethoxy)benzene remains a focal point for researchers seeking to harness its properties for practical and impactful applications.